Cas no 1704601-00-2 (1-4-(quinoxalin-2-yloxy)piperidin-1-ylpent-4-en-1-one)

• Product Name: 1-4-(quinoxalin-2-yloxy)piperidin-1-ylpent-4-en-1-one
• CAS No: 1704601-00-2
• MF: C₁₈H₂₁N₃O₂
• MW: 311.378244161606
• CID: 6361656
• PubChem ID: 90559812
• Update Time: 2025-10-10

1-4-(quinoxalin-2-yloxy)piperidin-1-ylpent-4-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(quinoxalin-2-yloxy)piperidin-1-ylpent-4-en-1-one
• F6359-4029
• 1-(4-(quinoxalin-2-yloxy)piperidin-1-yl)pent-4-en-1-one
• AKOS024852057
• 1-[4-(quinoxalin-2-yloxy)piperidin-1-yl]pent-4-en-1-one
• 1704601-00-2
• 1-(4-quinoxalin-2-yloxypiperidin-1-yl)pent-4-en-1-one

• Inchi： 1S/C18H21N3O2/c1-2-3-8-18(22)21-11-9-14(10-12-21)23-17-13-19-15-6-4-5-7-16(15)20-17/h2,4-7,13-14H,1,3,8-12H2
• InChI Key： RYBLPWJOWNTYAL-UHFFFAOYSA-N
• SMILES： O(C1C=NC2C=CC=CC=2N=1)C1CCN(C(CCC=C)=O)CC1

Computed Properties

• Exact Mass: 311.16337692g/mol
• Monoisotopic Mass: 311.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.3Ų

Additional information on 1-4-(quinoxalin-2-yloxy)piperidin-1-ylpent-4-en-1-one

Compound CAS No. 1704601-00-2: 1-(4-(Quinoxalin-2-yloxy)piperidin-1-yl)pent-4-en-1-one

The compound with CAS No. 1704601-00-2, known as 1-(4-(Quinoxalin-2-yloxy)piperidin-1-yl)pent-4-en-1-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a quinoxaline moiety, a piperidine ring, and a pentenone group. The interplay of these structural elements contributes to its intriguing chemical properties and biological activities.

Recent studies have highlighted the importance of quinoxaline derivatives in drug discovery, particularly in the development of anticancer agents. The quinoxaline moiety in this compound is known for its ability to form stable complexes with metal ions, which can enhance its pharmacokinetic properties. Additionally, the piperidine ring introduces flexibility and hydrogen bonding capabilities, making the molecule more bioavailable and potentially more effective in targeting specific biological pathways.

The pentenone group in the structure adds another layer of complexity, contributing to the compound's reactivity and selectivity. This group can participate in various chemical reactions, such as Michael addition or conjugate additions, making it a valuable component in organic synthesis. Recent research has explored the use of this compound as a precursor for synthesizing more complex molecules with enhanced therapeutic potential.

From a synthetic perspective, the preparation of 1-(4-(Quinoxalin-2-yloxy)piperidin-1-yl)pent-4-en-1-one involves a series of carefully designed reactions. The synthesis typically begins with the preparation of the quinoxaline derivative, followed by its coupling with a piperidine derivative. The final step involves introducing the pentenone group through either oxidation or conjugate addition techniques. These methods have been optimized in recent studies to improve yield and purity.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a chelating agent makes it a candidate for use in metalloenzyme inhibitors or as a ligand in coordination chemistry. Furthermore, its structural features suggest potential applications in nanotechnology, where quinoxaline derivatives are often used as building blocks for self-assembling structures.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties of this compound. Quantum mechanical calculations have revealed that the molecule exhibits significant π-conjugation due to the quinoxaline and pentenone groups, which enhances its electronic conductivity and stability. These properties make it an attractive candidate for use in organic electronics or optoelectronic devices.

In conclusion, CAS No. 1704601-00-2, or 1-(4-(Quinoxalin-2-yloxy)piperidin-1-yl)pent-4-en-1-one, is a versatile compound with a rich structural diversity that opens up numerous possibilities for further research and development. Its unique combination of functional groups positions it as a valuable tool in both academic and industrial settings, particularly in drug discovery and materials science.